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Compound of Interest

Compound Name: Kira8

Cat. No.: B608351 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals improve the

stability of Kira8 in solution during their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended solvents for dissolving Kira8 powder?

A1: Kira8 has varying solubility in different solvents. For in vitro studies, DMSO is a common

choice, while for in vivo formulations, co-solvent systems are often necessary. It is crucial to

use fresh, anhydrous DMSO as it is hygroscopic, and absorbed moisture can significantly

reduce the solubility of Kira8.

Q2: What are the recommended storage conditions for Kira8 stock solutions?

A2: To maintain the integrity of Kira8 stock solutions, it is recommended to aliquot them into

single-use volumes to avoid repeated freeze-thaw cycles. For long-term storage, -80°C is

preferable.

Storage Temperature Duration in Solvent

-80°C Up to 1 year

-20°C Up to 6 months
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Q3: My Kira8 solution appears cloudy or shows precipitation after dilution in aqueous buffer.

What should I do?

A3: This is a common issue due to the low aqueous solubility of many kinase inhibitors. Refer

to the troubleshooting guide below for specific steps to address this. The issue often arises

when the concentration of the organic solvent (like DMSO) is too low in the final aqueous

solution to maintain Kira8's solubility.

Q4: How does Kira8 inhibit the IRE1α pathway?

A4: Kira8 is an ATP-competitive, allosteric inhibitor of IRE1α. It binds to the ATP-binding site

within the kinase domain, which stabilizes a conformation that prevents the "back-to-back"

dimerization required for the activation of its RNase domain. This ultimately blocks the splicing

of XBP1 mRNA.
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100 µL Kira8
in DMSO (21.7 mg/mL)

Mix Until Clear

400 µL
PEG300

Mix Until Clear

50 µL
Tween-80

Final Formulation (1 mL)

450 µL
Saline
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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